N'-[(cyclohexylcarbonyl)oxy]-2-(4-nitrophenyl)ethanimidamide

• IUPAC Name: [(Z)-[1-amino-2-(4-nitrophenyl)ethylidene]amino] cyclohexanecarboxylate
• InChI: InChI=1S/C15H19N3O4/c16-14(10-11-6-8-13(9-7-11)18(20)21)17-22-15(19)12-4-2-1-3-5-12/h6-9,12H,1-5,10H2,(H2,16,17)
• InChI Key: QFLNZRORBSKESD-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C(=O)ON=C(CC2=CC=C(C=C2)[N+](=O)[O-])N
• Isomeric SMILES: C1CCC(CC1)C(=O)O/N=C(/CC2=CC=C(C=C2)[N+](=O)[O-])\N
• Molecular Formula: C15H19N3O4
• Molecular Weight: 305.33 g/mol
• Solubility: 41.2 [ug/mL] (The mean of the results at pH 7.4)

Description

N-[(cyclohexylcarbonyl)oxy]-2-(4-nitrophenyl)ethanimidamide, also known as CNQX, is a competitive antagonist of the ionotropic glutamate receptor. It is a synthetic compound that has been widely used in neuroscience research to study the role of glutamate receptors in synaptic transmission and plasticity.

Mechanism of Action

N'-[(cyclohexylcarbonyl)oxy]-2-(4-nitrophenyl)ethanimidamide acts as a competitive antagonist of the ionotropic glutamate receptor, specifically the AMPA receptor subtype. It binds to the receptor and prevents the binding of glutamate, thereby inhibiting the excitatory effects of glutamate on the neuron.
Biochemical and Physiological Effects:
N'-[(cyclohexylcarbonyl)oxy]-2-(4-nitrophenyl)ethanimidamide has been shown to block the induction of LTP and LTD in the hippocampus, a brain region important for learning and memory. It has also been shown to block the excitatory effects of glutamate on neurons in other brain regions, including the cortex and cerebellum.

Advantages and Limitations for Lab Experiments

One advantage of using N'-[(cyclohexylcarbonyl)oxy]-2-(4-nitrophenyl)ethanimidamide in lab experiments is its specificity for the AMPA receptor subtype, which allows researchers to study the role of this receptor in synaptic transmission and plasticity. However, one limitation is that it does not completely block the effects of glutamate, as other receptor subtypes may be involved in glutamate signaling.

Future Directions

There are several future directions for research involving N'-[(cyclohexylcarbonyl)oxy]-2-(4-nitrophenyl)ethanimidamide. One area of interest is the role of AMPA receptors in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Another area of interest is the development of more specific and potent AMPA receptor antagonists for use in clinical settings. Additionally, researchers may investigate the effects of N'-[(cyclohexylcarbonyl)oxy]-2-(4-nitrophenyl)ethanimidamide on other neurotransmitter systems, such as the GABAergic system.

Synthesis Methods

N'-[(cyclohexylcarbonyl)oxy]-2-(4-nitrophenyl)ethanimidamide can be synthesized using a multi-step process involving the reaction of 4-nitrophenylacetic acid with cyclohexyl isocyanate to form the corresponding carbamate. The carbamate is then treated with thionyl chloride to give the corresponding acid chloride, which is then reacted with 2-aminoethanol to form the final product.

Scientific Research Applications

N'-[(cyclohexylcarbonyl)oxy]-2-(4-nitrophenyl)ethanimidamide has been extensively used in neuroscience research to study the role of glutamate receptors in synaptic transmission and plasticity. It has been used to investigate the mechanisms underlying long-term potentiation (LTP) and long-term depression (LTD), two forms of synaptic plasticity that are thought to underlie learning and memory.